Cas no 603301-13-9 (5-Bromo-imidazo1,2-apyridine Hydrobromide)

• Product Name: 5-Bromo-imidazo1,2-apyridine Hydrobromide
• CAS No: 603301-13-9
• MF: C₇H₆Br₂N₂
• MW: 277.943939685822
• MDL: MFCD11053554
• CID: 821570
• PubChem ID: 17985430
• Update Time: 2025-08-04

5-Bromo-imidazo1,2-apyridine Hydrobromide Chemical and Physical Properties

Names and Identifiers

• 5-Bromoimidazo[1,2-a]pyridine hydrobromide
• 5-Bromo-imidazo[1,2-a]pyridine HBr
• 5-BROMO-IMIDAZO[1,2-A]PYRIDINE HYDROBROMIDE
• 603301-13-9
• 5-Bromoimidazo[1,2-a]pyridinehydrobromide
• DTXSID50591953
• MFCD11053554
• 5-bromoimidazo[1,2-a]pyridine,hydrobromide
• 5-bromoimidazo[1,2-a]pyridine;hydrobromide
• C7H6Br2N2
• 5-Bromo-imidazo[1 pound not2-a]pyridine hydrobromic acid
• DA-18330
• SCHEMBL2265015
• 5-Bromoimidazo[1,2-a]pyridine--hydrogen bromide (1/1)
• GAYMKIHDZOYBJX-UHFFFAOYSA-N
• AKOS015998640
• CS-0171506
• AS-36582
• 5-Bromo-imidazo1,2-apyridine Hydrobromide

• MDL： MFCD11053554
• Inchi： 1S/C7H5BrN2.BrH/c8-6-2-1-3-7-9-4-5-10(6)7;/h1-5H;1H
• InChI Key： GAYMKIHDZOYBJX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=NC=CN21.Br

Computed Properties

• Exact Mass: 275.89000
• Monoisotopic Mass: 275.88977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• PSA: 17.30000
• LogP: 3.05490

5-Bromo-imidazo1,2-apyridine Hydrobromide Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on 5-Bromo-imidazo1,2-apyridine Hydrobromide

Comprehensive Overview of 5-Bromo-imidazo[1,2-a]pyridine Hydrobromide (CAS No. 603301-13-9)

5-Bromo-imidazo[1,2-a]pyridine Hydrobromide (CAS No. 603301-13-9) is a specialized heterocyclic compound widely utilized in pharmaceutical research and organic synthesis. Its unique molecular structure, featuring an imidazo[1,2-a]pyridine core with a bromo substituent, makes it a valuable intermediate for developing bioactive molecules. Researchers and chemists frequently search for 5-Bromo-imidazo[1,2-a]pyridine derivatives due to their potential applications in drug discovery, particularly in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs).

The growing interest in imidazo[1,2-a]pyridine scaffolds is driven by their versatility in medicinal chemistry. Recent studies highlight their role in designing anticancer agents, antiviral drugs, and anti-inflammatory compounds. For instance, the brominated imidazo[1,2-a]pyridine moiety is often explored for its ability to enhance binding affinity and selectivity in target proteins. This aligns with the rising demand for small-molecule therapeutics in precision medicine, a hot topic in 2024.

From a synthetic perspective, CAS No. 603301-13-9 serves as a key building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These methods are pivotal for constructing complex architectures in drug development. Laboratories often inquire about optimized synthesis protocols or purity standards for this compound, reflecting its critical role in high-throughput screening (HTS) and lead optimization.

In addition to pharmaceutical applications, 5-Bromo-imidazo[1,2-a]pyridine Hydrobromide is gaining traction in material science. Its electron-rich aromatic system makes it a candidate for organic light-emitting diodes (OLEDs) and photocatalysts. This dual utility in life sciences and advanced materials underscores its interdisciplinary relevance, a trending focus in academic and industrial R&D.

Quality control and storage conditions are frequently asked about for CAS No. 603301-13-9. The compound typically requires protection from light and moisture, stored at 2–8°C in sealed containers. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to verify its purity, ensuring reproducibility in downstream applications. Suppliers often provide certificates of analysis (CoA) to meet regulatory compliance, a priority for researchers.

As the demand for imidazo[1,2-a]pyridine-based drugs grows, so does the need for scalable synthesis routes. Green chemistry approaches, including microwave-assisted synthesis and flow chemistry, are being investigated to improve yield and reduce waste. These innovations align with global sustainability goals, another key concern for modern chemists.

In summary, 5-Bromo-imidazo[1,2-a]pyridine Hydrobromide (CAS No. 603301-13-9) is a multifaceted compound bridging drug discovery and material innovation. Its applications in targeted therapy and functional materials position it at the forefront of scientific advancement, answering pressing questions in both academia and industry.